Cas no 2094498-77-6 (N-cyclopentyl(phenyl)methylbut-2-ynamide)
N-cyclopentyl(phenyl)methylbut-2-ynamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-26577504
- Z1916234482
- N-[cyclopentyl(phenyl)methyl]but-2-ynamide
- 2094498-77-6
- AKOS033663954
- N-cyclopentyl(phenyl)methylbut-2-ynamide
-
- Inchi: 1S/C16H19NO/c1-2-8-15(18)17-16(14-11-6-7-12-14)13-9-4-3-5-10-13/h3-5,9-10,14,16H,6-7,11-12H2,1H3,(H,17,18)
- InChI Key: RQRAVZBKXWRTSJ-UHFFFAOYSA-N
- SMILES: O=C(C#CC)NC(C1C=CC=CC=1)C1CCCC1
Computed Properties
- Exact Mass: 241.146664230g/mol
- Monoisotopic Mass: 241.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 29.1Ų
N-cyclopentyl(phenyl)methylbut-2-ynamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26577504-0.05g |
N-[cyclopentyl(phenyl)methyl]but-2-ynamide |
2094498-77-6 | 95.0% | 0.05g |
$827.0 | 2025-03-20 | |
| Enamine | EN300-26577504-0.1g |
N-[cyclopentyl(phenyl)methyl]but-2-ynamide |
2094498-77-6 | 95.0% | 0.1g |
$867.0 | 2025-03-20 | |
| Enamine | EN300-26577504-0.25g |
N-[cyclopentyl(phenyl)methyl]but-2-ynamide |
2094498-77-6 | 95.0% | 0.25g |
$906.0 | 2025-03-20 | |
| Enamine | EN300-26577504-0.5g |
N-[cyclopentyl(phenyl)methyl]but-2-ynamide |
2094498-77-6 | 95.0% | 0.5g |
$946.0 | 2025-03-20 | |
| Enamine | EN300-26577504-1g |
N-[cyclopentyl(phenyl)methyl]but-2-ynamide |
2094498-77-6 | 90% | 1g |
$986.0 | 2023-09-14 | |
| Enamine | EN300-26577504-2.5g |
N-[cyclopentyl(phenyl)methyl]but-2-ynamide |
2094498-77-6 | 95.0% | 2.5g |
$1931.0 | 2025-03-20 | |
| Enamine | EN300-26577504-5g |
N-[cyclopentyl(phenyl)methyl]but-2-ynamide |
2094498-77-6 | 90% | 5g |
$2858.0 | 2023-09-14 | |
| Enamine | EN300-26577504-10g |
N-[cyclopentyl(phenyl)methyl]but-2-ynamide |
2094498-77-6 | 90% | 10g |
$4236.0 | 2023-09-14 | |
| Enamine | EN300-26577504-1.0g |
N-[cyclopentyl(phenyl)methyl]but-2-ynamide |
2094498-77-6 | 95.0% | 1.0g |
$986.0 | 2025-03-20 | |
| Enamine | EN300-26577504-5.0g |
N-[cyclopentyl(phenyl)methyl]but-2-ynamide |
2094498-77-6 | 95.0% | 5.0g |
$2858.0 | 2025-03-20 |
N-cyclopentyl(phenyl)methylbut-2-ynamide Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on N-cyclopentyl(phenyl)methylbut-2-ynamide
Professional Introduction to N-cyclopentyl(phenyl)methylbut-2-ynamide (CAS No. 2094498-77-6)
N-cyclopentyl(phenyl)methylbut-2-ynamide, a compound with the chemical identifier CAS No. 2094498-77-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular architecture of N-cyclopentyl(phenyl)methylbut-2-ynamide incorporates a combination of cyclopentyl and phenyl substituents, which contribute to its distinctive pharmacological properties.
The synthesis and characterization of N-cyclopentyl(phenyl)methylbut-2-ynamide have been the subject of extensive research, particularly in the context of developing novel therapeutic agents. The presence of the nitrile group in the but-2-ynamide moiety suggests that this compound may exhibit inhibitory effects on various biological targets, making it a promising candidate for further investigation. Recent studies have highlighted the importance of such structural motifs in modulating enzyme activity and receptor binding, which are critical factors in drug design.
In the realm of medicinal chemistry, the introduction of new molecular entities like N-cyclopentyl(phenyl)methylbut-2-ynamide is driven by the need for more effective and selective therapeutic options. The compound's ability to interact with biological targets in a specific manner could lead to the development of drugs with improved efficacy and reduced side effects. Researchers have been particularly interested in exploring its potential as an inhibitor of enzymes involved in inflammatory pathways, which are implicated in a wide range of diseases.
The structural features of N-cyclopentyl(phenyl)methylbut-2-ynamide also make it an attractive scaffold for further derivatization. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune its pharmacological profile to target specific diseases or conditions. This flexibility is a key advantage in drug development, as it allows for the creation of a diverse library of compounds that can be screened for biological activity.
Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of molecules like N-cyclopentyl(phenyl)methylbut-2-ynamide. These tools enable researchers to predict how different structural modifications will affect the compound's interactions with biological targets, thereby accelerating the drug discovery process. The integration of experimental data with computational methods has led to more informed decisions regarding which compounds are most likely to succeed in clinical trials.
The pharmacokinetic properties of N-cyclopentyl(phenyl)methylbut-2-ynamide are also under investigation, as these factors are crucial for determining its suitability as a therapeutic agent. Studies have focused on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is essential for predicting its bioavailability and potential toxicity, which are critical considerations in drug development.
One area where N-cyclopentyl(phenyl)methylbut-2-ynamide shows particular promise is in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier has been demonstrated in preclinical studies, suggesting that it may be effective against diseases that affect the central nervous system. Researchers are exploring its potential as a treatment for conditions such as Alzheimer's disease and Parkinson's disease, where modulation of enzyme activity and receptor binding is believed to be beneficial.
The synthesis of N-cyclopentyl(phenyl)methylbut-2-ynamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent improvements in synthetic methodologies have enabled more efficient production processes, reducing costs and increasing scalability. These advancements are crucial for translating laboratory discoveries into viable therapeutic options that can be accessed by patients worldwide.
Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing research on compounds like N-cyclopentyl(phenyl)methylbut-2-ynamide. Such partnerships facilitate the sharing of resources and expertise, leading to faster progress in drug discovery and development. The collective knowledge generated through these collaborations is essential for addressing complex challenges in medicine and improving patient outcomes.
The regulatory landscape for new drugs continues to evolve, with increasing emphasis on ensuring safety and efficacy through rigorous testing protocols. N-cyclopentyl(phenyl)methylbut-2-ynamide must undergo extensive preclinical and clinical studies before it can be approved for use by patients. These studies aim to confirm its therapeutic benefits while identifying any potential risks or side effects.
Despite these challenges, the potential benefits of N-cyclopentyl(phenyl)methylbut-2-ynamide make it a compelling area of research within pharmaceutical chemistry. Its unique structural features and promising pharmacological properties position it as a valuable candidate for further development. As research continues to uncover new insights into its mechanisms of action, this compound has the potential to contribute significantly to advances in medicine.
2094498-77-6 (N-cyclopentyl(phenyl)methylbut-2-ynamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)